Cas no 2138176-49-3 (1-(pyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(pyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2138176-49-3
• MF: C₉H₅F₃N₄O₂
• MW: 258.156811475754
• CID: 6492100
• PubChem ID: 165837799
• Update Time: 2025-05-21

1-(pyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138176-49-3
• 1-(pyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid
• EN300-731993

• Inchi： 1S/C9H5F3N4O2/c10-9(11,12)6-4-5(8(17)18)15-16(6)7-2-1-3-13-14-7/h1-4H,(H,17,18)
• InChI Key： PTQXYIXVIWPGSE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NN1C1=CC=CN=N1)(F)F

Computed Properties

• Exact Mass: 258.03645990g/mol
• Monoisotopic Mass: 258.03645990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.9Ų

Additional information on 1-(pyridazin-3-yl)-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid

1-(Pyridazin-3-yl)-5-(Trifluoromethyl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2138176-49-3, known as 1-(Pyridazin-3-yl)-5-(Trifluoromethyl)-1H-Pyrazole-3-Carboxylic Acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyrazole, a five-membered heterocyclic compound, with substituents that enhance its chemical reactivity and biological activity. The pyridazine ring at the 1-position and the trifluoromethyl group at the 5-position of the pyrazole ring contribute to its distinct electronic and steric properties, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The integration of a pyridazine moiety into the pyrazole framework introduces aromaticity and conjugation, which are critical for stabilizing reactive intermediates in various chemical reactions. Additionally, the presence of a trifluoromethyl group imparts electron-withdrawing effects, which can modulate the acidity of the carboxylic acid group at position 3. This modulation is particularly significant in pharmaceutical applications, where precise control over acidity is essential for drug efficacy and bioavailability.

The synthesis of 1-(Pyridazin-3-yl)-5-(Trifluoromethyl)-1H-Pyrazole-3-Carboxylic Acid involves a multi-step process that combines principles from both organic synthesis and catalytic chemistry. Researchers have employed various strategies, including nucleophilic aromatic substitution and cross-coupling reactions, to construct the desired molecule. Recent advancements in transition metal-catalyzed reactions have enabled more efficient and selective syntheses, reducing production costs and improving scalability for industrial applications.

From a biological standpoint, this compound has shown promising results in preliminary assays. Its ability to inhibit specific enzymes involved in metabolic pathways makes it a potential candidate for therapeutic interventions. For instance, studies have demonstrated its efficacy as an antimicrobial agent, particularly against fungal pathogens. The trifluoromethyl group plays a pivotal role in enhancing the compound's lipophilicity, which is crucial for penetrating microbial cell membranes and exerting its inhibitory effects.

Moreover, computational chemistry has provided valuable insights into the molecular interactions of this compound. Density functional theory (DFT) calculations have revealed that the pyridazine ring contributes significantly to π-electron delocalization, stabilizing reactive intermediates during biochemical interactions. This understanding has facilitated the design of analogs with improved pharmacokinetic profiles, paving the way for future clinical trials.

In terms of environmental impact, researchers have also investigated the degradation pathways of this compound under various conditions. Results indicate that it undergoes rapid hydrolysis in aqueous environments, minimizing its persistence in ecosystems. This property aligns with current trends toward developing eco-friendly chemical compounds that minimize ecological footprint.

Looking ahead, ongoing research aims to explore additional applications of 1-(Pyridazin-3-yl)-5-(Trifluoromethyl)-1H-Pyrazole-3-Carboxylic Acid in areas such as agrochemicals and materials science. Its unique combination of electronic properties makes it a versatile building block for constructing advanced materials with tailored functionalities.

In conclusion, 1-(Pyridazin-3-yl)-5-(Trifluoromethyl)-1H-Pyrazole-3-Carboxylic Acid represents a significant advancement in heterocyclic chemistry. Its distinctive structure, coupled with emerging research findings, positions it as a promising candidate for diverse applications across multiple disciplines. Continued exploration into its synthesis, biological activity, and environmental behavior will undoubtedly unlock new opportunities for innovation in science and technology.